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Stability of Epalrestat (Parent Compound)

The following table summarizes the degradation kinetics of Epalrestat in aqueous solution under various

stress conditions, as established by a scientific study. This data can serve as a reference for understanding the

stability profile of the compound family [1] [2].

Condition Details Key Finding / Impact on Stability

pH Aqueous solutions from pH

1.85 to 10.97

More stable in neutral and alkaline conditions;

degradation is pH-dependent [1].

Temperature 25°C, 37°C, 60°C, 80°C,

and 100°C

Stability decreases with increased temperature;

lower temperatures recommended [1].

Oxidation 3%, 10%, and 30% H₂O₂

at 25°C

Stability decreases with higher oxidant

concentrations [1].

Irradiation Daylight exposure vs. light-

shielded at 25°C

Stability significantly decreases upon exposure
to light [1].

Ionic Strength 0.3, 0.5, 0.7, and 0.9

(adjusted with NaCl)

Stability decreases with increased ionic strength [1].

Degradation
Kinetics

All conditions studied Follows first-order reaction kinetics [1].
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Experimental Protocol for Stability Studies

The data in the table above was generated using the following detailed methodology [1]:

Analytical Method: A Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

method was used.

Column: Waters C18 (150 mm × 4.6 mm, 5 µm).

Mobile Phase: Acetonitrile and buffer (25 mmol/L potassium phosphate monobasic and 25
mmol/L disodium hydrogen phosphate) in a 35:65 ratio, pH adjusted to 6.5.

Flow Rate: 1 mL/min.
Detection: Ultraviolet (UV) detection at 396 nm.

Temperature: Column oven maintained at 30°C.

Sample Preparation:

A stock solution of Epalrestat was prepared in N,N-dimethylformamide at 0.75 mg/mL.

Working solutions (150 µg/mL) were prepared in phosphate buffers of different pH values.
Solutions were incubated in glass tubes in a thermostat bath at predefined temperatures.

Aliquots were taken at set time intervals, rapidly cooled on ice to quench the reaction, diluted
with methanol, and filtered before analysis.

Degradation Product Identification:

Major degradation products were identified using UHPLC-PDA-MS/MS (Ultra-High
Performance Liquid Chromatography with Photodiode Array and Tandem Mass Spectrometry).

Seven degradation products were detected, and four were tentatively identified under stress
conditions.

The workflow below illustrates the experimental process for studying Epalrestat degradation.
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Experimental Workflow for Epalrestat Degradation Kinetics

Storage Information for Epalrestat-d5
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While experimental stability data for Epalrestat-d5 is not available in the searched literature, commercial

suppliers provide the following storage specifications [3] [4] [5]:

Recommended Storage Temperature: -20°C Freezer [4] [5].
Physical Form: Solid, orange in color [4] [5].

Solubility: Slightly soluble in DMSO and Methanol [4] [5].
Melting Point: Decomposes above 223°C [4].

Handling: Product is for research or analytical use only and is not intended for human use [3].

Critical Knowledge Gaps and Research
Recommendations

Inferring Deuterated Compound Stability: The stability of Epalrestat-d5 is assumed to be similar to
Epalrestat, but this should be verified experimentally. The deuterium atoms may subtly influence its

chemical reactivity and degradation profile.
Direct Experimental Data Needed: The available storage guidelines are from supplier datasheets.

For critical applications like drug development, conducting a forced degradation study on
Epalrestat-d5 itself is highly recommended to confirm its specific stability behavior and identify any

unique degradation products.
Handling Precautions: Always refer to the Safety Data Sheet (SDS) for specific handling

information. General precautions include working in a well-ventilated area, wearing appropriate
personal protective equipment (PPE), and preventing contamination [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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